2-(5,5-Dimethyl-2,4-dioxoimidazolidin-1-yl)acetonitrile

• IUPAC Name: 2-(5,5-dimethyl-2,4-dioxoimidazolidin-1-yl)acetonitrile
• InChI: InChI=1S/C7H9N3O2/c1-7(2)5(11)9-6(12)10(7)4-3-8/h4H2,1-2H3,(H,9,11,12)
• InChI Key: ZPPPTNFEUBIOKO-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)NC(=O)N1CC#N)C
• Molecular Formula: C7H9N3O2
• DSSTOX Substance ID: DTXSID301217156
• Molecular Weight: 167.17 g/mol
• CAS RN: 1311317-21-1

Description

“2-(5,5-Dimethyl-2,4-dioxoimidazolidin-1-yl)acetonitrile” is a chemical compound with the CAS number 1311317-21-1. It has a molecular weight of 167.17. This compound is used for research purposes.

Molecular Structure Analysis

The molecular formula of “this compound” is C7H9N3O2. The InChI code is 1S/C7H9N3O2/c1-7(2)5(11)9-6(12)10(7)4-3-8/h4H2,1-2H3,(H,9,11,12).

Physical And Chemical Properties Analysis

The compound is a powder. The storage temperature is room temperature. Unfortunately, the boiling point is not specified.

Scientific Research Applications

Novel Dipeptide Mimetics Synthesis

Todorov and Naydenova (2010) reported the synthesis of novel dipeptide mimetics, including 5,5-dimethylhydantoin derivatives, which are related to 2-(5,5-Dimethyl-2,4-dioxoimidazolidin-1-yl)acetonitrile. These compounds have potential applications in peptide research and drug design (Todorov & Naydenova, 2010).

Antitumor Evaluation

Al-Omran, Mohareb, and El-Khair (2014) explored compounds with 5,5-dimethyl-1,3-cyclohexanedione (dimedone), related to the chemical , for their cytotoxicity against various human tumor and normal cell lines. These studies contribute to the understanding of the potential antitumor properties of related compounds (Al-Omran, Mohareb, & El-Khair, 2014).

Phosphorus-Containing Dipeptide Mimetics

Todorov, Aneva, and Naydenova (2011) synthesized novel compounds including dimethyl (2-(4,4-dimethyl-2,5-dioxoimidazolidin-1-ylamino)-2-oxoethylamino)methylphosphonate, showcasing the utility of 5,5-dimethylhydantoin derivatives in the development of phosphorus-containing dipeptide mimetics (Todorov, Aneva, & Naydenova, 2011).

Molecular Structure and Packing Analysis

Sethusankar et al. (2002) conducted a study on the molecular structure and packing of N-[(4-methyl-2,5-dioxoimidazolidin-4-yl)(phenyl)methyl]acetamide, which shares a structural resemblance with this compound. This research adds to the understanding of molecular interactions and stability of such compounds (Sethusankar et al., 2002).

Safety and Hazards

The compound has several hazard statements: H302, H312, H315, H319, H332, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, P501. It’s important to handle this compound with care and follow all safety protocols.

Biochemical Analysis

Biochemical Properties

2-(5,5-Dimethyl-2,4-dioxoimidazolidin-1-yl)acetonitrile plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with enzymes involved in metabolic pathways, potentially influencing their activity. The nature of these interactions can vary, including enzyme inhibition or activation, binding to specific protein sites, and altering the conformation of biomolecules .

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can modulate signaling pathways, leading to changes in gene expression and metabolic activity. These effects can vary depending on the cell type and the concentration of the compound .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. Additionally, it can influence gene expression by interacting with transcription factors or other regulatory proteins. These molecular interactions are crucial for understanding the compound’s overall impact on cellular function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors to consider. Studies have shown that it remains stable under certain conditions but may degrade over time, leading to changes in its biochemical activity. Long-term effects on cellular function have also been observed, with potential implications for in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, while higher doses could lead to toxic or adverse effects. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its biochemical activity. The compound interacts with transporters and binding proteins, affecting its localization and accumulation. These interactions can influence the compound’s overall efficacy and potential side effects .